![molecular formula C26H31N3O4S B2989775 N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,4,5-triethoxybenzamide CAS No. 396722-31-9](/img/structure/B2989775.png)
N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,4,5-triethoxybenzamide
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Description
The compound is a complex organic molecule, likely used in advanced chemistry or pharmacology. It contains a pyrazole ring, which is a common motif in many pharmaceuticals .
Synthesis Analysis
While specific synthesis methods for this compound were not found, similar compounds often involve nitrosation reactions .Scientific Research Applications
Synthesis and Structural Characterization
- The synthesis and structural characterization of compounds related to N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,4,5-triethoxybenzamide have been explored. For instance, Skladchikov et al. (2013) studied the synthesis and Heck cyclization of related atropisomers, emphasizing the importance of palladium(II) acetate in heterocyclization processes (Skladchikov, Suponitskii, & Gataullin, 2013). Additionally, Arslan, Kazak, & Aydın (2015) conducted a detailed spectroscopic and structural characterization of p-nitrobenzamide compounds, which can offer insights into the properties of similar chemical structures (Arslan, Kazak, & Aydın, 2015).
Supramolecular Liquid Crystals and Luminescent Properties
- Compounds with structural similarities to this compound have been used in the development of supramolecular liquid crystals. Moyano et al. (2013) reported on supramolecular liquid crystals containing 4-aryl-1H-pyrazole units that display luminescent properties and can self-assemble to form columnar mesophases (Moyano et al., 2013).
Optoelectronic Device Applications
- In the field of optoelectronics, derivatives of thieno[3,4-b]pyrazine, a core component of the target compound, have been studied. Liu et al. (2008) synthesized donor−acceptor copolymers incorporating thieno[3,4-b]pyrazine and investigated their properties for optoelectronic device applications, highlighting their potential in photovoltaic and other electronic devices (Liu et al., 2008).
Antibacterial and Antipsychotic Agents
- Compounds structurally related to the target molecule have been evaluated for their potential as antibacterial and antipsychotic agents. For example, Palkar et al. (2017) conducted studies on 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones as novel antibacterial agents (Palkar et al., 2017), and Wise et al. (1987) explored the potential of 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols as novel antipsychotic agents (Wise et al., 1987).
properties
IUPAC Name |
N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3,4,5-triethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H31N3O4S/c1-6-31-22-12-18(13-23(32-7-2)24(22)33-8-3)26(30)27-25-19-14-34-15-20(19)28-29(25)21-10-9-16(4)11-17(21)5/h9-13H,6-8,14-15H2,1-5H3,(H,27,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFVBWYZLUIDPLG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=C3CSCC3=NN2C4=C(C=C(C=C4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H31N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
481.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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